Cas no 844856-48-0 (4-Dimethylamino-3'-trifluoromethylbiphenyl)

• Product Name: 4-Dimethylamino-3'-trifluoromethylbiphenyl
• CAS No: 844856-48-0
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• MDL: MFCD06201369
• CID: 4717390
• Update Time: 2025-10-29

4-Dimethylamino-3'-trifluoromethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Dimethylamino-3'-trifluoromethylbiphenyl
• N,N-Dimethyl-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine
• N,N-dimethyl-4-[3-(trifluoromethyl)phenyl]aniline
• N,N-dimethyl-3'-(trifluoromethyl)biphenyl-4-amine
• Dimethyl-(3'-(trifluoromethyl)biphenyl-4-yl)-amine

• MDL： MFCD06201369
• Inchi： 1S/C15H14F3N/c1-19(2)14-8-6-11(7-9-14)12-4-3-5-13(10-12)15(16,17)18/h3-10H,1-2H3
• InChI Key： SOQSNCQDKHZSFE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 337.3±42.0 °C at 760 mmHg
• Flash Point: 157.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Dimethylamino-3'-trifluoromethylbiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Dimethylamino-3'-trifluoromethylbiphenyl

Comprehensive Overview of 4-Dimethylamino-3'-trifluoromethylbiphenyl (CAS No. 844856-48-0): Properties, Applications, and Industry Insights

4-Dimethylamino-3'-trifluoromethylbiphenyl (CAS No. 844856-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This biphenyl derivative features a unique molecular structure combining a dimethylamino group and a trifluoromethyl group, making it valuable for advanced applications. The compound's chemical stability and electronic properties have positioned it as a key intermediate in drug discovery and functional material development.

Recent trends in AI-driven drug discovery and green chemistry have increased interest in compounds like 4-Dimethylamino-3'-trifluoromethylbiphenyl. Researchers frequently search for "fluorinated biphenyl applications" and "pharmaceutical intermediates with CAS numbers," reflecting the growing demand for specialized chemicals in precision medicine. The trifluoromethyl group in particular has become a hot topic due to its ability to enhance bioavailability and metabolic stability in drug candidates.

The synthesis of CAS 844856-48-0 typically involves cross-coupling reactions, with many laboratories optimizing procedures for better yield efficiency and environmental sustainability. Industry professionals often inquire about "scale-up production of fluorinated aromatics" and "purification methods for biphenyl derivatives," highlighting practical challenges in working with this compound class. Advanced techniques like flow chemistry and catalytic systems are being explored to improve manufacturing processes.

In material science applications, 4-Dimethylamino-3'-trifluoromethylbiphenyl shows promise for organic electronics due to its electron-donating and withdrawing properties. The compound's molecular polarity makes it interesting for developing OLED materials and nonlinear optical materials. Searches for "fluorinated compounds for electronic devices" have increased by 40% year-over-year, according to industry analytics.

Quality control of CAS 844856-48-0 requires precise analytical methods such as HPLC, GC-MS, and NMR spectroscopy. The pharmaceutical industry particularly emphasizes "impurity profiling of drug intermediates" and "structural characterization techniques," with regulatory requirements becoming increasingly stringent. Proper storage conditions and handling protocols are essential to maintain the compound's stability over time.

Emerging research explores the structure-activity relationships of 4-Dimethylamino-3'-trifluoromethylbiphenyl derivatives in medicinal chemistry. The compound's scaffold appears in studies targeting kinase inhibitors and GPCR modulators, with particular interest in its potential for CNS drug development. Scientific literature searches for "biphenyl-based drug design" have shown consistent growth, reflecting the compound's relevance in modern drug discovery pipelines.

From a commercial perspective, the global market for fine chemicals like 844856-48-0 is projected to grow at 6.8% CAGR through 2030, driven by demand from contract research organizations and specialty chemical manufacturers. Procurement specialists frequently search for "high-purity biphenyl derivatives suppliers" and "custom synthesis of fluorinated compounds," indicating robust industry demand. Proper intellectual property considerations and regulatory compliance remain critical factors in commercial development.

Environmental and safety assessments of 4-Dimethylamino-3'-trifluoromethylbiphenyl follow standard green chemistry principles. Researchers are investigating biodegradation pathways and eco-friendly synthetic routes to align with sustainability goals. The compound's environmental fate and toxicological profile are subjects of ongoing study, particularly in the context of REACH compliance and pharmaceutical green chemistry initiatives.

Future directions for CAS 844856-48-0 research include exploration of its chiral derivatives and applications in asymmetric synthesis. The compound's versatility makes it a candidate for development of smart materials and advanced catalysts. With increasing interest in personalized medicine and targeted therapies, the demand for specialized intermediates like this trifluoromethyl-containing biphenyl is expected to rise significantly in coming years.